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Compound of Interest

Compound Name: 4-Chloro-3-nitrocinnamic acid
CAS No.: 199679-38-4; 20797-48-2
Cat. No.: B2751821
Get Quote
. J

Technical Monograph: 4-Chloro-3-Nitrocinnamic
Acid
Executive Summary

4-Chloro-3-nitrocinnamic acid is a highly functionalized phenylpropanoid building block
characterized by its electron-deficient aromatic core.[1] Distinguished by the presence of an
ortho-nitro group relative to the chlorine atom, this compound exhibits unique reactivity patterns
—specifically Nucleophilic Aromatic Substitution (SNAr)—that make it a critical intermediate in
the synthesis of heterocyclic pharmaceuticals, particularly quinolines and indoles. This guide
outlines its physicochemical profile, validated synthetic protocols, and strategic applications in
medicinal chemistry.

Chemical Identity & Physicochemical Profile[2][3][4]
[51[6][7]1[8][91[10]

The compound exists predominantly as the trans (
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) isomer, which is thermodynamically favored during Knoevenagel condensation. Its high
melting point and low water solubility necessitate specific solvent systems for processing.

Table 1: Physicochemical Specifications

Property Specification Notes

CAS Number 20797-48-2

(2E)-3-(4-Chloro-3-

IUPAC Name _ _ _
nitrophenyl)prop-2-enoic acid
Molecular Formula C9H6CINOA4
Molecular Weight 227.60 g/mol
) Color intensity varies with
Appearance Yellow crystalline powder )
purity
Melting Point 188-190 °C Literature standard [1]
Solubilit Soluble: DMSO, DMF, Ethanol pKa ~3.8 (Predicted) due to
olubili

Y (hot)Insoluble: Water, Hexane electron-withdrawing groups

Reactivity Class Electrophile / Michael Acceptor  Activated for SNAr at C4

Synthetic Methodology

The industrial standard for synthesizing 4-Chloro-3-nitrocinnamic acid is the Knoevenagel
Condensation.[1] This route is preferred over the Heck reaction due to the lower cost of
reagents and the avoidance of transition metal scavengers in early-stage synthesis.

Protocol: Knoevenagel Condensation

Objective: Synthesis of 4-Chloro-3-nitrocinnamic acid from 4-chloro-3-nitrobenzaldehyde.
Reagents:
e 4-Chloro-3-nitrobenzaldehyde (1.0 eq)[1][2]

e Malonic acid (1.2 eq)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2751821/docs?utm_src=pdf-body#4-chloro-3-nitrocinnamic-acid-cas-number-and-properties
https://hymasynthesis.com/
https://www.benchchem.com/product/b2751821/docs?utm_src=pdf-body#4-chloro-3-nitrocinnamic-acid-cas-number-and-properties
https://hymasynthesis.com/
https://pdf.benchchem.com/100/The_Synthetic_Versatility_of_4_Chloro_3_nitrobenzaldehyde_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2751821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pyridine (Solvent/Base, 5.0 vol)

e Piperidine (Catalyst, 0.05 eq)

Step-by-Step Workflow:

o Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-3-
nitrobenzaldehyde in pyridine.

» Addition: Add malonic acid and the catalytic amount of piperidine.

o Reflux: Heat the mixture to 100-110 °C for 4—6 hours. Scientist Note: Monitor CO2 evolution.
The reaction is driven by the decarboxylation of the intermediate dicarboxylic acid.

e Quench: Cool the mixture to room temperature and pour slowly into an excess of ice-cold
HCI (1M). Critical: The pH must be <2 to ensure the product precipitates as the free acid
rather than the pyridinium salt.

« |solation: Filter the yellow precipitate. Wash copiously with water to remove residual pyridine.

Purification: Recrystallize from Ethanol/Water (9:1) to remove unreacted aldehyde.

Visualization: Synthetic Pathway
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Figure 1: Knoevenagel condensation pathway involving in-situ decarboxylation to yield the
target cinnamic acid.[1]

Reactivity & Functionalization Strategy
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As a Senior Scientist, it is crucial to recognize that this molecule is not just a carboxylic acid,; it
is a trifunctional scaffold. The interplay between the nitro, chloro, and acrylic acid groups allows
for divergent synthesis.

A. The SNAr "Hotspot"

The nitro group at the ortho position (C3) strongly withdraws electron density from the C4
carbon, activating the chlorine atom for Nucleophilic Aromatic Substitution (SNAr).

o Application: Reaction with primary amines (R-NH2) displaces the chloride to form 4-amino-3-
nitrocinnamic acid derivatives.[1]

o Why it matters: This is a key step in synthesizing quinolone antibiotics and kinase inhibitors
where the C4-nitrogen bond is essential.[1]

B. Reductive Cyclization

Reduction of the nitro group (using Fe/HCI or H2/Pd) yields an aniline intermediate. If the
carboxylic acid is derivatized (e.g., to an ester or amide), this can spontaneously cyclize to form
Quinolin-2(1H)-ones or Hydroquinolines.[1]

Visualization: Divergent Reactivity
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Figure 2: Divergent synthetic pathways utilizing the activated chlorine and nitro functionalities.

Pharmaceutical Applications

4-Chloro-3-nitrocinnamic acid serves as a "Privileged Structure” precursor in drug discovery.

[1]

» Kinase Inhibitors: The cinnamic backbone mimics the ATP-binding motif in certain tyrosine
kinase inhibitors. The 4-chloro group is often substituted with solubilizing heterocycles (e.g.,
piperazines) to improve pharmacokinetics [2].[1]

o Antibacterial Agents: Derivatives synthesized via the SNAr pathway have shown efficacy
against Gram-positive bacteria by inhibiting cell wall synthesis enzymes.[1]

e Photosensitive Polymers: The cinnamic acid moiety can undergo [2+2] photocycloaddition.
While less common for the nitro-derivative, this property is utilized in creating cross-linkable
hydrogels for drug delivery.[1]

Handling & Safety (GHS)

Signal Word:WARNING

Hazard Class Code Statement
Skin Irritation H315 Causes skin irritation.[1]
Eye Irritation H319 Causes serious eye irritation.

May cause respiratory
STOT-SE H335 o
irritation.[1]

Storage Protocol:
e Store in a cool, dry place (Room Temperature, 15-25 °C).
o Keep container tightly closed to prevent hydrolysis or moisture uptake.

» Incompatibility: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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